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Compound of Interest

Compound Name: 2-Bromobutane-d5

Cat. No.: B15290050 Get Quote

An In-depth Technical Guide on 2-Bromobutane-d5

This technical guide provides a comprehensive overview of the molecular weight of 2-
Bromobutane-d5, catering to researchers, scientists, and professionals in drug development.

The document details the compound's molecular properties, presents a comparative analysis

with its non-deuterated analog, and outlines a standard experimental protocol for molecular

weight determination.

Introduction
2-Bromobutane (C₄H₉Br) is a halogenated organic compound. Its deuterated isotopologue, 2-
Bromobutane-d5 (C₄H₄D₅Br), is a specialized chemical variant where five hydrogen atoms are

substituted with deuterium. This isotopic labeling is a critical tool in various scientific disciplines,

including mechanistic studies of chemical reactions, as internal standards in mass

spectrometry, and in pharmacokinetic and metabolic research in drug discovery. The physical

and chemical properties of deuterated compounds are similar to their hydrogenated

counterparts, but the mass difference is significant and allows for their differentiation and

tracing.

Molecular Weight and Isotopic Composition
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The substitution of hydrogen with deuterium, which has nearly double the

atomic mass, results in a notable increase in the molecular weight of 2-Bromobutane-d5.
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Data Presentation
The following table summarizes the key quantitative data for 2-Bromobutane and its deuterated

form.

Compound / Isotope Molecular Formula
Molecular Weight (

g/mol )

Monoisotopic Mass

(Da)

2-Bromobutane C₄H₉Br 137.02[1][2][3] 135.98876[1][2]

2-Bromobutane-d5 C₄H₄D₅Br 142.05 (Calculated) 141.0200 (Calculated)

Hydrogen (Protium) ¹H 1.008 1.007825[4]

Deuterium ²H or D 2.014[5][6][7] 2.014102[8]

Note: The calculated molecular weight of 2-Bromobutane-d5 is based on the substitution of

five hydrogen atoms with deuterium atoms.

Logical Relationship Diagram
The diagram below illustrates the relationship between 2-Bromobutane and its deuterated

isotopologue, 2-Bromobutane-d5, through the process of isotopic substitution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobutane_-_R
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9854376.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromobutane_-_R
https://en.wikipedia.org/wiki/Isotopes_of_hydrogen
https://www.britannica.com/science/deuterium
https://byjus.com/physics/deuterium/
https://kids.britannica.com/students/article/deuterium/628326
https://en.wikipedia.org/wiki/Deuterium
https://www.benchchem.com/product/b15290050?utm_src=pdf-body
https://www.benchchem.com/product/b15290050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Bromobutane
C4H9Br

MW: 137.02 g/mol

Isotopic Substitution
(+5 Deuterium, -5 Hydrogen)

Process

2-Bromobutane-d5
C4H4D5Br

MW: 142.05 g/mol

Result

Click to download full resolution via product page

Caption: Isotopic substitution of 2-Bromobutane to form 2-Bromobutane-d5.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The precise molecular weight of 2-Bromobutane-d5 can be experimentally verified using mass

spectrometry. The following is a generalized protocol for this determination.

Objective
To determine the molecular weight of 2-Bromobutane-d5 and confirm its isotopic enrichment

using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Instrumentation
Sample: 2-Bromobutane-d5, 2-Bromobutane (as a reference standard)

Solvent: Dichloromethane (or other suitable volatile organic solvent)
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Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an

Electron Ionization (EI) source.

Experimental Workflow Diagram

Sample Preparation
(Dilution in Dichloromethane)

GC Injection

Chromatographic Separation

Elution to MS

Electron Ionization (EI)

Mass Analysis

Data Acquisition and Analysis

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of 2-Bromobutane-d5.

Procedure
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Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of 2-Bromobutane-d5 in

dichloromethane. Prepare a similar solution of standard 2-Bromobutane.

GC-MS Method Setup:

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 30-200.

Source Temperature: 230 °C.

Injection and Analysis: Inject 1 µL of the prepared sample into the GC-MS system. First,

inject the 2-Bromobutane standard to determine its retention time and mass spectrum.

Subsequently, inject the 2-Bromobutane-d5 sample.

Data Analysis:

Examine the total ion chromatogram (TIC) to identify the peak corresponding to the

analyte.

Obtain the mass spectrum for the peak of interest.

Identify the molecular ion peak (M⁺) for both 2-Bromobutane and 2-Bromobutane-d5.

The presence of bromine's two major isotopes (⁷⁹Br and ⁸¹Br) will result in a characteristic

M⁺ and M+2 isotopic pattern.

For 2-Bromobutane-d5, the molecular ion peaks are expected to be shifted by +5 mass

units compared to the non-deuterated standard.
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Expected Results
The mass spectrum of 2-Bromobutane will show characteristic molecular ion peaks. The mass

spectrum of 2-Bromobutane-d5 will exhibit a similar fragmentation pattern but with the

molecular ion and fragment ions containing the deuterated portion shifted to higher m/z values.

The observed molecular weight should be consistent with the calculated value of approximately

142.05 g/mol .

Conclusion
The molecular weight of 2-Bromobutane-d5 is a fundamental property that underpins its utility

in various scientific applications. The calculated molecular weight of 142.05 g/mol , a direct

consequence of the isotopic substitution of five hydrogen atoms with deuterium, can be readily

confirmed through standard analytical techniques such as mass spectrometry. This guide

provides the essential data and a methodological framework for professionals working with this

and similar deuterated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromobutane-d5-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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